Cas no 459820-09-8 (3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde structure
459820-09-8 structure
Product Name:3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
CAS No:459820-09-8
MF:C8H6N2OS
MW:178.211040019989
CID:2639460
PubChem ID:22477718
Update Time:2025-04-21

3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
    • starbld0010264
    • 5-thiophen-2-yl-2H-pyrazole-3-carboxaldehyde
    • F8882-8230
    • NLPGIQVRYQIJKO-UHFFFAOYSA-N
    • SCHEMBL4923288
    • AKOS011392701
    • 3-thiophen-2-yl-1H-pyrazole-5-carbaldehyde
    • 459820-09-8
    • Inchi: 1S/C8H6N2OS/c11-5-6-4-7(10-9-6)8-2-1-3-12-8/h1-5H,(H,9,10)
    • InChI Key: NLPGIQVRYQIJKO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=C(C=O)NN=1

Computed Properties

  • Exact Mass: 178.02008399Da
  • Monoisotopic Mass: 178.02008399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74Ų

3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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